Cas no 3034-04-6 (6-Methoxy-2-phenyl-2,3-dihydrochromen-4-one)

• Product Name: 6-Methoxy-2-phenyl-2,3-dihydrochromen-4-one
• CAS No: 3034-04-6
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• MDL: MFCD00017484
• CID: 84584
• PubChem ID: 87573354
• Update Time: 2025-04-18

6-Methoxy-2-phenyl-2,3-dihydrochromen-4-one Chemical and Physical Properties

Names and Identifiers

• 6-methoxyflavanone
• 6-methoxy-2-phenyl-4H-1-benzopyran-4-one
• 6-Methoxy-2-phenyl-chroman-4-on
• 6-methoxy-2-phenylchroman-4-one
• 6-methoxyflavanon
• Flavanone,6-methoxy
• NSC-50184
• BDBM50296860
• 6-methoxy-2-phenyl-3,4-dihydro-2H-1-benzopyran-4-one
• SMR001557111
• 4H-1-Benzopyran-4-one, 2,3-dihydro-6-methoxy-2-phenyl-
• AS-69581
• 6-Methoxy-2-phenyl-2,3-dihydro-4H-chromen-4-one
• BRD-A89936123-001-01-6
• NCGC00180811-02!6-methoxy-2-phenyl-2,3-dihydrochromen-4-one
• NSC 50184
• AKOS015851685
• NS00038718
• CCG-250432
• D91496
• 6-methoxy-2-phenyl-2,3-dihydrochromen-4-one
• MEGxp0_001702
• 6-Methoxy-2-phenyl-2,3-dihydro-4H-chromen-4-one #
• NCGC00180811-01
• Flavanone, 6-methoxy-
• MLS002667344
• 3034-04-6
• SCHEMBL126192
• J-017917
• FT-0634614
• NSC50184
• CHEMBL476292
• 6-Methoxy-2-phenyl-chroman-4-one
• 2,3-Dihydro-6-methoxy-2-phenyl-4H-1-benzopyran-4-one
• MFCD00017484
• HMS3079K20
• Oprea1_206352
• ACon1_000173
• YURQMHCZHLMHIB-UHFFFAOYSA-N
• M1403
• DB-047764
• CHEBI:230836
• HY-N8852
• CS-0149188
• (2S)-6-methoxy-2-phenyl-3,4-dihydro-2H-1-benzopyran-4-one
• 6-METHOXY-2-PHENYL-2,3-DIHYDRO-1-BENZOPYRAN-4-ONE
• 6-Methoxy-2-phenyl-2,3-dihydrochromen-4-one

• MDL： MFCD00017484
• Inchi： 1S/C16H14O3/c1-18-12-7-8-15-13(9-12)14(17)10-16(19-15)11-5-3-2-4-6-11/h2-9,16H,10H2,1H3
• InChI Key： YURQMHCZHLMHIB-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(CC1C1C=CC=CC=1)=O)OC
• BRN： 248912

Computed Properties

• Exact Mass: 254.09400
• Monoisotopic Mass: 254.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.5

Experimental Properties

• Color/Form: Not available
• Density: 1.2±0.1 g/cm3
• Melting Point: 141.0 to 145.0 deg-C
• Boiling Point: 425.5±45.0 °C at 760 mmHg
• Flash Point: 202.9±15.1 °C
• Refractive Index: 1.587
• PSA: 35.53000
• LogP: 3.40170
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Solubility: Not available

6-Methoxy-2-phenyl-2,3-dihydrochromen-4-one Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• WGK Germany：3
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S36/37/39-S26
• Hazardous Material Identification：
• Storage Condition：4° CStore…,-4℃Store…Better
• Safety Term：S22;S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 6-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 6-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone